Cas no 452292-55-6 (N-Propan-2-ylazepane-1-carbothioamide)
452292-55-6 structure
Product Name:N-Propan-2-ylazepane-1-carbothioamide
CAS No:452292-55-6
MF:C10H20N2S
MW:200.344201087952
CID:853537
Update Time:2023-08-02
N-Propan-2-ylazepane-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine-1-carbothioamide,hexahydro-N-(1-methylethyl)-(9CI)
- N-(propan-2-yl)azepane-1-carbothioamide
- N-Propan-2-ylazepane-1-carbothioamide
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- Inchi: 1S/C10H20N2S/c1-9(2)11-10(13)12-7-5-3-4-6-8-12/h9H,3-8H2,1-2H3,(H,11,13)
- InChI Key: UMCSOSYTSQEMIN-UHFFFAOYSA-N
- SMILES: S=C(NC(C)C)N1CCCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 160
- Topological Polar Surface Area: 47.4
N-Propan-2-ylazepane-1-carbothioamide Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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